molecular formula C14H21N3O B8305006 4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide

4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide

Cat. No.: B8305006
M. Wt: 247.34 g/mol
InChI Key: WUQGIDUWKYSOOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide is a useful research compound. Its molecular formula is C14H21N3O and its molecular weight is 247.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H21N3O

Molecular Weight

247.34 g/mol

IUPAC Name

4-amino-N-(4,4-dimethylcyclohexyl)pyridine-2-carboxamide

InChI

InChI=1S/C14H21N3O/c1-14(2)6-3-11(4-7-14)17-13(18)12-9-10(15)5-8-16-12/h5,8-9,11H,3-4,6-7H2,1-2H3,(H2,15,16)(H,17,18)

InChI Key

WUQGIDUWKYSOOD-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(CC1)NC(=O)C2=NC=CC(=C2)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-amino-pyridine-6-carboxylic acid (250 mg, 1.81 mmol) with TBTU (600 mg, 1.87 mmol) and TEA (1 mL, 7.2 mmol) in 4 mL DMF was added 4,4-dimethyl-cyclohexylamine (300 mg, 1.83 mmol) and the mixture stirred at ambient temperature for 1 h. Then the mixture was poured into water at 0° C. and stirred for 5 min. The precipitate was filtered off, washed with water and dried at 55° C.
Quantity
250 mg
Type
reactant
Reaction Step One
Name
Quantity
600 mg
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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